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DIANA fMRI Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing the Direct
Imaging of Neuronal Activity (DIANA) fMRI technique. Given that DIANA is an emerging and
currently debated methodology, this guide emphasizes the challenges and considerations for
acquiring and interpreting DIANA data, with a focus on potential artifacts and replication
issues.

Troubleshooting Guide
Problem: No detectable DIANA signal change upon stimulus.

This is one of the most significant challenges reported in attempts to replicate the original
DIANA findings.[1][2][3][4]

e Possible Cause 1: Insufficient Signal-to-Noise Ratio (SNR). The reported DIANA signal is
very small (around 0.1-0.5%), requiring a high number of trials to average out noise.[1][2][3]

o Solution:

» Increase the number of experimental runs significantly. Some replication attempts have
used over 1,000 trials.[2][3]

» Ensure the animal is physiologically stable, as anesthetic depth can modulate
responses.[2]
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= Use an ultra-high field scanner (e.g., 9.4T or higher) as used in the original and
subsequent studies, though even this does not guarantee success.[2][3]

o Possible Cause 2: Experimental Parameters Not Optimized. The DIANA signal is highly
sensitive to the specifics of the pulse sequence and stimulus paradigm.

o Solution:

» Review and compare your acquisition parameters with those from both the original
study and subsequent replication attempts (see tables below).

= The DIANA method is based on a Spoiled Gradient Recalled Echo (SPGRE) sequence.
[5][6] Ensure your implementation is consistent with published methods.

» Verify stimulus delivery and timing with independent measurements if possible.

e Possible Cause 3: The DIANA signal is not a robust phenomenon. Several independent
research groups have failed to replicate the original findings, suggesting the reported signals
may not be easily reproducible or could be linked to specific, hard-to-control experimental

conditions.[1][2][3][4]
o Solution:

» Before and after DIANA experiments, run a standard Blood Oxygenation Level-
Dependent (BOLD) fMRI protocol to confirm the presence of a hemodynamic response
to your stimulus. This verifies the stimulus paradigm and physiological responsiveness

of the animal model.[2][3]

» Carefully analyze your data for potential confounding signals and artifacts (see next

section).
Problem: Spurious, non-replicable signal peaks are observed.

Spurious signals that do not consistently correlate with the stimulus are a common finding in
DIANA replication attempts and may be mistaken for neuronal activity.[2][3]

o Possible Cause 1: Scanner Instability and Drifts. fMRI signals are susceptible to low-

frequency drifts from the scanner hardware.[7]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://pubmed.ncbi.nlm.nih.gov/37398157/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.researchgate.net/publication/373233259_Initial_experiences_with_Direct_Imaging_of_Neuronal_Activity_DIANA_in_humans
https://pmc.ncbi.nlm.nih.gov/articles/PMC12007528/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://direct.mit.edu/imag/article/doi/10.1162/imag_a_00136/120388/No-observation-of-DIANA-signals-in-rats-at-7-0-and
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://pubmed.ncbi.nlm.nih.gov/37398157/
https://www.researchgate.net/publication/379385203_Two_studies_fail_to_replicate_'holy_grail'_DIANA_fMRI_method_for_detecting_neural_activity
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://pubmed.ncbi.nlm.nih.gov/37398157/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://pubmed.ncbi.nlm.nih.gov/37398157/
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DWRiNYGJMJps&q=EgRnAzy-GKfojMgGIjCYxN4rPstQ-XW2nOck3v4MdAULgk6xiJwdD8U5Xpg10rhpjl6O26Hho7kaTmukWk4yAnJSWgFD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Solution:

» Perform phantom experiments to assess the stability of your MRI signal with the DIANA
sequence.[6]

» Apply temporal filtering during data analysis to remove slow drifts. A discrete cosine
transform basis set is a common approach.[7]

o Possible Cause 2: Pseudo-Steady State (PSS) Oscillations. Recent analyses suggest that
the DIANA signal may be attributable to PSS oscillations, which are sequence-related
artifacts. The spatial location and timing of these oscillations can mimic a neuronal response.

[8]
o Solution:
» Be cautious in interpreting signal peaks that resemble the expected DIANA response.

» Analyze control regions, such as white matter, where a functional response is not
expected. Similar signal fluctuations in these areas may indicate a systemic artifact.[5]

» The current understanding of PSS as a potential source of the DIANA signal is evolving,
and further research is needed to develop methods to disentangle it from any potential
underlying neuronal signal.[8]

o Possible Cause 3: Inappropriate Data Analysis.
o Solution:

» Avoid excluding outlier data points unless there is a clear, justifiable reason (e.g.,
motion artifact). Inappropriate outlier removal has been shown to create spurious
signals.[2][3]

= Be mindful of serial correlations in fMRI time series. Adjacent scans are often
correlated, which can violate the assumptions of standard statistical models. Consider
using models that account for this, such as an autoregressive model (AR1).[7]

Frequently Asked Questions (FAQSs)
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Q1: What is DIANA fMRI and how does it differ from traditional BOLD fMRI?

Al: DIANA, or Direct Imaging of Neuronal Activity, is an fMRI method that aims to detect
signals directly from neuronal activity with millisecond precision.[9] This contrasts with
traditional BOLD fMRI, which infers neuronal activity by measuring the much slower
hemodynamic response (changes in blood oxygenation).[5][9] If successful, DIANA would offer
significantly higher temporal and spatial specificity.[5]

Q2: Has the original DIANA fMRI study been successfully replicated?

A2: To date, there have been multiple published failures to replicate the original DIANA findings
in both mice and humans by independent research groups.[1][2][3][4] The reproducibility of the
DIANA signal is a subject of ongoing scientific debate.[8]

Q3: What could be the source of the originally reported DIANA signals if not direct neuronal
activity?

A3: Recent research suggests that the signals may be artifacts arising from pseudo-steady
state (PSS) oscillations.[8] These are complex signal behaviors that can be generated by the
specific type of MRI sequence used for DIANA. Their timing and location can be influenced by
factors like magnetic field offsets, potentially creating patterns that mimic a neuronal response.

[8]
Q4: What is the recommended approach for a lab wanting to perform DIANA fMRI?
A4: Given the current challenges, a cautious and rigorous approach is necessary.

o Start by attempting to replicate the exact experimental parameters from the original
publication by Toi et al. (2022).

 Incorporate control experiments, such as running a standard BOLD fMRI sequence to
confirm stimulus-evoked responses and performing phantom scans to assess signal stability.

[2](31[6]

e Plan for a very high number of trials for signal averaging.[2][3]
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e Analyze data with and without stimulus presentation to characterize the baseline noise and

potential for artifacts.

» Be critical of any observed signals and perform extensive control analyses to rule out

artifacts like PSS oscillations.[8]

Experimental Protocols

The following tables summarize the experimental parameters from the original DIANA study

and a key replication attempt. This data is crucial for designing experiments.

Table 1: DIANA fMRI Parameters in Mice

Parameter

Toi et al. (2022) - Original
Study

Choi et al. (2023) -
Replication Attempt

Magnetic Field Strength

94T

15271

Animal Model

Anesthetized Mice

Anesthetized Mice

Anesthesia

Ketamine/Xylazine (bolus IP)

Ketamine/Xylazine (continuous

IV infusion)

Stimulation

Whisker pad

Whisker pad

Pulse Sequence

Shuffled line scanning k-t

Shuffled line scanning k-t

TR/TE

5ms/2ms

5ms/2ms

Spatial Resolution

0.22x0.22 x 1 mm?

0.22x0.22 x 1 mm3

Number of Trials

50 - 300

1,050 (averaged across 6

mice)

Reported Outcome

DIANA signal detected

No DIANA signal detected

Data compiled from multiple sources.[2][3]

Table 2: DIANA fMRI Parameters in Humans (Exploratory)
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Parameter Hodono et al. (2023)

Magnetic Field Strength 7T

Stimulus Types Flickering noise patterns, naturalistic images
Stimulus Durations 50 - 200 ms

Imaging Resolution 2x2x5 mms3 and 1x1x5 mm3

No clear DIANA signal found. A small signal
increase was observed in one paradigm but was
Reported Outcome . ) . . .
of similar magnitude to fluctuations in white

matter control regions.

Data from Hodono et al.[5][6]

Visualizations

The following diagrams illustrate the general workflow for a DIANA fMRI experiment and a

logical troubleshooting process.
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Caption: Experimental workflow for a DIANA fMRI study.
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Caption: Logical troubleshooting flow for DIANA fMRI experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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